Cas no 2097998-14-4 (3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a substituted tetrahydropyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a tert-butyl group at the 3-position and an isopropyl substituent at the 6-position, contributing to enhanced steric and electronic properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules due to its rigid heterocyclic core and modifiable functional groups. Its stability under various conditions makes it suitable for further derivatization and mechanistic studies. Researchers value this compound for its potential role in developing novel therapeutic agents or crop protection chemicals.
3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
2097998-14-4 structure
Product Name:3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:2097998-14-4
MF:C11H18N2O2
MW:210.272822856903
CID:5041984
Update Time:2025-06-09

3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 3-tert-butyl-6-propan-2-yl-1H-pyrimidine-2,4-dione
    • 3-(tert-Butyl)-6-isopropylpyrimidine-2,4(1H,3H)-dione
    • 3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • Inchi: 1S/C11H18N2O2/c1-7(2)8-6-9(14)13(10(15)12-8)11(3,4)5/h6-7H,1-5H3,(H,12,15)
    • InChI Key: RWJYSAAQGCOMSY-UHFFFAOYSA-N
    • SMILES: O=C1NC(=CC(N1C(C)(C)C)=O)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 324
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.4

3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

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Additional information on 3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097998-14-4)

3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097998-14-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it an intriguing candidate for further investigation and development.

The chemical structure of 3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by a tetrahydropyrimidine core with tert-butyl and isopropyl substituents. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the isopropyl group contributes to its overall stability and solubility. These properties are crucial for optimizing the pharmacokinetic profile of the compound, making it suitable for various drug delivery systems.

Recent studies have highlighted the potential of 3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also demonstrated promising antiviral activity. Studies have indicated that it can effectively inhibit the replication of various viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes within host cells. This makes it a potential candidate for the development of broad-spectrum antiviral agents.

The anti-inflammatory properties of 3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione have also been explored. In vitro and in vivo experiments have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property is particularly relevant in the context of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD). The ability to modulate inflammation without causing significant side effects makes this compound an attractive option for further clinical investigation.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in human subjects. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be suitable for long-term use in chronic conditions.

The synthesis of 3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps include the condensation of appropriate amine and carbonyl precursors followed by cyclization to form the tetrahydropyrimidine ring. The use of environmentally friendly solvents and catalysts in these reactions aligns with current trends in green chemistry and sustainable manufacturing practices.

In conclusion, 3-Tert-butyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097998-14-4) represents a promising lead compound with a wide range of potential applications in medicine. Its unique chemical structure and multifaceted biological activities make it an exciting target for further research and development. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.

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